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Executive Summary

The Relaxin/Insulin-like Family Peptide Receptor 2 (RXFP2) is a G protein-coupled receptor
(GPCR) that plays a critical role in various physiological processes, primarily mediated by its
endogenous ligand, Insulin-like peptide 3 (INSL3). The INSL3/RXFP2 signaling axis is most
renowned for its indispensable function in the transabdominal phase of testicular descent
during embryonic development. Beyond this, emerging evidence has firmly established its
significance in bone metabolism, where it exerts a potent anabolic effect, and in both male and
female reproductive health throughout life. Activation of RXFP2 predominantly triggers a Gas-
mediated signaling cascade, leading to the accumulation of intracellular cyclic AMP (CAMP), a
key second messenger orchestrating the receptor's diverse cellular effects. Due to its restricted
tissue expression and crucial role in bone formation, RXFP2 has emerged as a promising
therapeutic target for metabolic bone diseases, particularly osteoporosis. This technical guide
provides an in-depth overview of RXFP2's signaling mechanisms, physiological functions, and
the experimental protocols used to investigate its activity, aimed at professionals in biomedical
research and therapeutic development.
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Introduction to the INSL3/RXFP2 System

The RXFP2 Receptor: A Leucine-Rich Repeat Containing
GPCR

RXFP2, previously known as Leucine-rich repeat-containing G-protein coupled Receptor 8
(LGR8), is a class A GPCR.[1] Structurally, it is characterized by a large extracellular domain
(ECD) containing ten leucine-rich repeats (LRRs) and a unique N-terminal low-density
lipoprotein class A (LDLa) module, which is essential for receptor activation.[1][2][3] This ECD
is connected to the canonical seven-transmembrane (7TM) domain.[1] The INSL3 ligand binds
with high affinity to the LRR region of the ECD, which is thought to induce a conformational
change that allows the LDLa module to interact with and activate the transmembrane domain,
initiating intracellular signaling.[1][4]

The Endogenous Ligand: Insulin-Like Peptide 3 (INSL3)

INSL3 is the only known physiological ligand for RXFP2.[1] It is a peptide hormone structurally
related to insulin and relaxin, consisting of an A-chain and a B-chain connected by disulfide
bonds.[1][3] In mammals, INSL3 is primarily produced by testicular Leydig cells in males and
ovarian theca cells in females.[1][5] Circulating levels are significantly higher in males, where
INSL3 serves as a key biomarker for Leydig cell function.[1] The interaction between INSL3
and RXFP2 is highly specific and essential for its physiological effects.[6]

Tissue Distribution of RXFP2

RXFP2 expression is relatively restricted. In the male reproductive system, mRNA and protein
have been detected in the gubernaculum, testis (specifically Leydig cells, spermatocytes, and
spermatids), epididymis, and prostate.[7][8] In females, it is expressed in the ovary (theca cells
and oocytes), uterus, and placenta.[9] Importantly, RXFP2 is also expressed in non-
reproductive tissues, most notably in osteoblasts, the cells responsible for bone formation.[5]
[10] Expression has also been identified in the brain, kidney, and skeletal muscle, suggesting
broader physiological roles yet to be fully elucidated.[5][7][8]

Molecular Mechanisms: RXFP2 Signaling Pathways
G-Protein Coupling and cAMP Modulation
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Activation of RXFP2 by INSL3 initiates a canonical G protein signaling cascade. The receptor
primarily couples to the stimulatory G protein, Gas.[11][12] This leads to the activation of
adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] The resulting
increase in intracellular cAMP concentration is the principal downstream signal mediating the
majority of RXFP2's known physiological effects.[1][11]

In addition to Gas, studies in recombinant cell systems have shown that RXFP2 can also
couple to the inhibitory G protein GaoB.[11][12] This dual coupling allows for a nuanced
modulation of CAMP levels. However, the predominant and physiologically relevant pathway
appears to be the Gas-mediated stimulation of cAMP production.[11][13] Unlike the closely
related RXFP1 receptor, RXFP2 does not appear to recruit Gai3 to activate alternative
pathways (e.g., PI3K-PKC{) for delayed cAMP accumulation.[11][12]
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Role in the Male Reproductive System

The most critical and well-defined function of the INSL3/RXFP2 system is in male embryonic

development.

Testicular Descent: Activation of RXFP2 on the gubernaculum ligament by fetal Leydig cell-
derived INSL3 is essential for the transabdominal phase of testicular descent.[1][6][7] This
signaling promotes the proliferation of gubernacular cells and the swelling of the ligament,
which anchors the testis in the inguinal region as the fetal body grows.[4] Genetic disruption
of either InsI3 or Rxfp2 in mice results in bilateral cryptorchidism (undescended testes),
leading to infertility.[5][14] In humans, mutations in the RXFP2 gene, such as the T222P
mutation, are strongly associated with cryptorchidism.[7][8]

Spermatogenesis and Germ Cell Survival: RXFP2 is expressed on post-meiotic germ cells,
and the INSL3/RXFP2 axis is believed to support germ cell function and survival in the adult
testis.[7]

Role in the Female Reproductive System

While less characterized than its role in males, the INSL3/RXFP2 system is also important for

female reproductive physiology.

Ovarian Function: INSL3, produced by theca cells, acts on RXFP2 receptors within the ovary
to modulate androgen production, which is crucial for normal antral follicle development.[7][9]
Dysregulation of this system has been implicated in pathologies like Polycystic Ovary
Syndrome (PCOS), where elevated INSL3 levels are often observed.[7]

Uterine Function: RXFP2 is expressed in the uterus, and its expression levels can be
modulated by sex steroids, suggesting a role in uterine receptivity and function, though this
IS an active area of investigation.[9]

Role in Bone Metabolism: An Anabolic Axis

A major non-reproductive function of RXFP2 activation is the promotion of bone formation.

e Anabolic Effects: The INSL3/RXFP2 axis has a direct anabolic effect on the skeleton.[5][10]
RXFP2 is expressed on osteoblasts, and its activation by INSL3 or synthetic agonists
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promotes osteoblast proliferation and differentiation.[5][10]

e Mineralization: In vitro studies show that stimulating RXFP2 in primary human osteoblasts
increases the gene expression of key bone formation markers, such as alkaline phosphatase
(ALP) and collagen type 1 alpha 1 (COL1A1), and significantly enhances the mineralization
of the extracellular matrix.[5][10]

» Clinical Relevance: This function is underscored by clinical findings where men with
inactivating RXFP2 mutations exhibit significantly reduced bone mineral density, leading to
osteopenia or osteoporosis.[5][10] Similarly, Rxfp2-deficient mice display a phenotype of
decreased bone mass.[5][10] This positions RXFP2 as a compelling therapeutic target for
treating bone loss disorders.[5][10]

Quantitative Analysis of RXFP2 Activation

Quantitative data is crucial for understanding receptor pharmacology and physiological impact.
The following tables summarize key findings from studies on RXFP2 agonists.

Table 1: Potency and Efficacy of RXFP2 Agonists
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Agonist

Human INSL3

Assay System

cAMP
accumulation
in H295R-
hRXFP2 cells

Parameter Value Reference(s)

ECso ~4.0 nM [15]

Rat INSL3

Cortisol secretion
in H295R-
rRXFP2 cells

ECso ~0.16 NM [15]

Rat INSL3

Aldosterone
secretion in
H295R-rRXFP2

cells

ECso ~2.2nM [15]

INSL3

cAMP
accumulation in
RXFP2-1

chimera cells

ECso ~0.74 nM [5]

Compound 6641

HTRF cAMP in
HEK-hRXFP2

cells

ECso 0.04 uM [16]

Compound 6641

HTRF cAMP in
HEK-hRXFP2

cells

102% (vs.
Emax [16]
INSL3)

Compound 4337

HTRF cAMP in
HEK-hRXFP2

cells

ECso 0.11 pM [16]

Compound 4340

HTRF cAMP in
HEK-hRXFP2

cells

ECso 0.28 pM [16]

| KIW012-055 | cAMP assay in HEK-hRXFP2 cells | ECso | 0.127 - 0.568 puM |[13] |

Table 2: Quantified Physiological Outcomes of RXFP2 Activation
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. Measured
Model System Activator Result Reference(s)
Outcome
Primary Mineralization ~3.5-fold
Compound . .
Human e (Hydroxyapatit increase vs. [12]
Osteoblasts e) control
Trabecular Significant
Female Compound 6641 ) )
] Number (Tb.N) in  increase vs. [16]
C57BL/6J Mice (10 mg/kg, p.o.) ) )
Lumbar Spine vehicle
Trabecular o
] Significant
Female Compound 6641  Thickness ]
) ) increase vs. [16]
C57BL/6J Mice (10 mg/kg, p.o.) (Thb.Th) in ]
vehicle

Lumbar Spine

| Pregnant C57BL/6J Mice | Compound 6641 (30 mg/kg, i.p.) | Gubernaculum Development in
Female Embryos | Induced male-like invagination |[13] |

Methodologies for Studying RXFP2 Function

A variety of in vitro and in vivo methods are employed to characterize RXFP2 signaling and
physiological roles.

Click to download full resolution via product page

In Vitro Assays

5.1.1. cAMP Accumulation Assays This is the primary functional assay for measuring RXFP2
activation.

o Objective: To quantify the dose-dependent production of intracellular cAMP in response to an
agonist.

e Methodology:
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o Cell Line: Human Embryonic Kidney (HEK293T) cells stably or transiently expressing
human or mouse RXFP2 are commonly used.

o Cell Plating: Cells are seeded into 384-well plates at an optimized density (e.g., 2,500-
10,000 cells/well).[17]

o Stimulation: Cells are incubated with serial dilutions of the test compound (agonist) for a
defined period (e.g., 30-60 minutes) at 37°C. A phosphodiesterase (PDE) inhibitor (e.g.,
IBMX) is often included to prevent cCAMP degradation.[16][17]

o Detection: Intracellular cAMP levels are measured using a competitive immunoassay
format. Homogeneous Time-Resolved Fluorescence (HTRF) is a common method.[16][18]
[19] In this assay, cell lysate containing CAMP competes with a d2-labeled cAMP tracer for
binding to a Europium cryptate-labeled anti-cAMP antibody.[16][19]

o Readout: A decrease in the HTRF signal (ratio of 665 nm/620 nm emission) corresponds
to an increase in intracellular cCAMP.[16]

o Analysis: A standard curve is used to convert the HTRF signal to cCAMP concentrations.
Dose-response curves are then plotted to determine agonist potency (ECso) and efficacy
(Emax).[15][17]

5.1.2. Osteoblast Mineralization Assays This assay assesses the pro-osteogenic activity of
RXFP2 agonists.

o Objective: To quantify the formation of mineralized bone-like nodules by osteoblasts.

» Methodology:

o Cell Culture: Primary human calvarial osteoblasts (HCO) or osteoblast-like cell lines are
seeded in multi-well plates (e.g., 96-well) and cultured in osteogenic differentiation
medium.[20]

o Treatment: Cells are treated with the test compound or vehicle control for an extended
period, typically 14-21 days, with media and compound changes every 2-3 days.[21][20]
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o Staining: After the treatment period, cells are fixed. Mineralization (hydroxyapatite
deposition) is visualized and quantified.

» Alizarin Red S Staining: Stains calcium deposits, which appear bright orange-red. The
dye can be extracted for quantification by spectrophotometry.[21]

» Osteolmage™ Assay: Utilizes a fluorescent staining reagent that specifically binds to
the hydroxyapatite portion of mineral deposits.[22][23]

o Analysis: Mineralization is quantified by measuring fluorescence (Ex/Em ~492/520 nm) on
a plate reader or by imaging with a fluorescence microscope.[22]

In Vivo and Ex Vivo Models

5.2.1. Gubernaculum Development Assay (Ex Vivo / In Vivo) This model directly tests the
primary physiological function of RXFP2 activation.

o Objective: To assess the ability of an RXFP2 agonist to induce gubernaculum development.
e Methodology:
o Model: Pregnant female mice (e.g., C57BL/6J) are used.

o Treatment: The pregnant dam is treated with the test compound or vehicle, typically via
intraperitoneal (i.p.) or oral (p.0.) administration, during the critical window of
gubernaculum development (approx. embryonic day E14.5 to E17.5).[5]

o Analysis: At E18.5, female embryos are harvested. The pelvic region is dissected, fixed,
and processed for histology (e.g., H&E staining).

o Readout: The development and invagination of the female gubernaculum are assessed
microscopically. Agonist activity is confirmed by the presence of a male-like gubernacular
swelling, which is absent in vehicle-treated females.[5][13]

5.2.2. Murine Models of Bone Formation These models are essential for evaluating the
therapeutic potential of RXFP2 agonists for osteoporosis.
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o Objective: To determine if an RXFP2 agonist can increase bone mass and improve bone
microarchitecture in vivo.

o Methodology:

o Model: Age-related or surgically induced bone loss models are used. Acommon model is
the 8-week-old female C57BL/6J mouse, which begins to naturally lose trabecular bone
mass. Ovariectomy (OVX) models are also used to simulate post-menopausal
osteoporosis.

o Treatment: Mice are treated with the test compound (e.g., 10 mg/kg) or vehicle for a period
of several weeks (e.g., 8 weeks) via a clinically relevant route, such as oral gavage.[16]

o Micro-Computed Tomography (microCT) Analysis: After the treatment period, bones
(typically lumbar vertebrae and/or femurs) are harvested, fixed, and scanned using a high-
resolution microCT system.[10][24][25]

o Analysis: 3D reconstruction of the scanned images is performed. A defined region of
interest (ROI) in the trabecular bone is selected for analysis. Key structural parameters are
quantified, including:

» Bone Volume Fraction (BV/TV): The percentage of the region of interest that is
mineralized bone.[10]

» Trabecular Number (Tb.N): The average number of trabeculae per unit length.[10]
» Trabecular Thickness (Tb.Th): The average thickness of the trabeculae.[10]
» Trabecular Separation (Tb.Sp): The average distance between trabeculae.[10]

o Readout: A significant increase in BV/TV, Th.N, and/or Tb.Th in the compound-treated
group compared to the vehicle group indicates an anabolic effect on bone.[16]

Therapeutic Potential and Future Directions

The physiological functions of RXFP2 make it a highly attractive target for therapeutic
intervention.
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o Osteoporosis: The most promising application is in the treatment of osteoporosis and other
conditions of bone loss. The demonstrated anabolic effect of RXFP2 activation on bone
offers a mechanism to not just prevent further loss but to actively rebuild skeletal structure.
The development of orally bioavailable small-molecule RXFP2 agonists is a major goal in
this area.[5][10][16]

e Reproductive Disorders: In neonates with cryptorchidism, short-term treatment with an
RXFP2 agonist could potentially stimulate testicular descent and prevent the need for
surgery. Further research into its role in ovarian function may also uncover applications in
treating female infertility or PCOS.

o Future Research: Further investigation is needed to fully delineate the roles of RXFP2 in the
central nervous system, kidney, and cardiovascular system. Understanding the potential for
biased agonism, where different ligands stabilize distinct receptor conformations to
selectively activate certain downstream pathways, could lead to the development of
therapeutics with improved efficacy and fewer side effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diverse Functions of Insulin-Like 3 Peptide - PMC [pmc.ncbi.nim.nih.gov]

2. Chimeric RXFP1 and RXFP2 Receptors Highlight the Similar Mechanism of Activation
Utilizing Their N-Terminal Low-Density Lipoprotein Class A Modules - PMC
[pmc.ncbi.nlm.nih.gov]

3. Distinct activation modes of the Relaxin Family Peptide Receptor 2 in response to insulin-
like peptide 3 and relaxin - PMC [pmc.ncbi.nim.nih.gov]

4. embopress.org [embopress.org]

5. Discovery of small molecule agonists of the Relaxin Family Peptide Receptor 2 - PMC
[pmc.ncbi.nlm.nih.gov]

6. Frontiers | Therian origin of INSL3/RXFP2-driven testicular descent in mammals
[frontiersin.org]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9636434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8409170/
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/product/b15606224?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3822782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3822782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3822782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5468325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5468325/
https://www.embopress.org/doi/10.1038/s44319-025-00636-w
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636434/
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2024.1353598/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2024.1353598/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7. INSL3/RXFP2 signaling in testicular descent - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Mutations in INSL3 and RXFP2 genes in cryptorchid boys - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 9. Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay [moleculardevices.com]
¢ 10. MicroCT for Scanning and Analysis of Mouse Bones - PMC [pmc.ncbi.nim.nih.gov]

¢ 11. Relaxin family peptide receptors RXFP1 and RXFP2 modulate cAMP signaling by distinct
mechanisms - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. physoc.org [physoc.org]
e 13. researchgate.net [researchgate.net]

e 14. Loss of RXFP2 and INSL3 genes in Afrotheria shows that testicular descent is the
ancestral condition in placental mammals | PLOS Biology [journals.plos.org]

e 15. researchgate.net [researchgate.net]

e 16. Measurement of cCAMP for Gas- and Gai Protein-Coupled Receptors (GPCRS) - Assay
Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 17. benchchem.com [benchchem.com]

e 18. youtube.com [youtube.com]

e 19. researchgate.net [researchgate.net]

e 20. promocell.com [promocell.com]

o 21. Differentiation of Primary Human Osteoblasts [sigmaaldrich.com]
e 22. takara.co.kr [takara.co.kr]

¢ 23. Osteolmage Mineralization Assay | Lonza [bioscience.lonza.com]

e 24. MicroCT for Scanning and Analysis of Mouse Bones | Springer Nature Experiments
[experiments.springernature.com]

o 25. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

¢ To cite this document: BenchChem. [Physiological Functions of RXFP2 Activation: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606224/docs#physiological-functions-of-rxfp2-
activation-a-technical-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19416188/
https://pubmed.ncbi.nlm.nih.gov/19416190/
https://pubmed.ncbi.nlm.nih.gov/19416190/
https://www.moleculardevices.com/en/assets/app-note/br/detect-gpcr-activity-with-camp-gs-hirange-htrf-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC8409170/
https://pubmed.ncbi.nlm.nih.gov/16569707/
https://pubmed.ncbi.nlm.nih.gov/16569707/
https://www.physoc.org/abstracts/differential-g-protein-coupling-of-relaxin-family-peptide-receptors-rxfp1-and-rxfp2-is-directed-by-the-final-10-residues-of-the-rxfp1-c-terminus/
https://www.researchgate.net/figure/RXFP1-and-RXFP2-both-couple-to-a-G-oB-inhibitory-pathway-initially-but-RXFP1-then_fig5_7209025
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.2005293
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.2005293
https://www.researchgate.net/figure/RXFP2-ligand-INSL3-stimulates-cAMP-generation-steroidogenesis-and-steroid-hormone_fig4_381281668
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/pdf/Application_Notes_Protocols_Interrogating_G_Protein_Coupled_Receptor_Signaling_with_cAMP_Assays.pdf
https://www.youtube.com/watch?v=wRbbjWXIHXU
https://www.researchgate.net/publication/331789272_Measurement_of_cAMP_for_G_as-and_G_ai_Protein-Coupled_Receptors_GPCRs
https://promocell.com/us_en/osteoblast-mineralization-medium.html
https://www.sigmaaldrich.com/PH/en/technical-documents/technical-article/cell-culture-and-cell-culture-analysis/mammalian-cell-culture/osteoblast-differentiation
https://www.takara.co.kr/file/manual/pdf/Lonza_OsteoImage_Mineralization_Assay.pdf
https://bioscience.lonza.com/lonza_bs/JP/en/Culture-Media-and-Reagents/p/000000000000187678/OsteoImage%E2%84%A2-Mineralization-Assay%2C-500-Test
https://experiments.springernature.com/articles/10.1007/978-1-0716-1028-2_11
https://experiments.springernature.com/articles/10.1007/978-1-0716-1028-2_11
https://livrepository.liverpool.ac.uk/3042134/1/Vant%20Hof_SpringerProtocols_2019_v2final.pdf
https://www.benchchem.com/product/b15606224/docs#physiological-functions-of-rxfp2-activation-a-technical-guide
https://www.benchchem.com/product/b15606224/docs#physiological-functions-of-rxfp2-activation-a-technical-guide
https://www.benchchem.com/product/b15606224/docs#physiological-functions-of-rxfp2-activation-a-technical-guide
https://www.benchchem.com/product/b15606224/docs#physiological-functions-of-rxfp2-activation-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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